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Compound of Interest

Compound Name: 2,5-Dimethylbenzaldehyde

Cat. No.: B165460 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,5-Dimethylbenzaldehyde (CAS No. 5779-94-2) is a disubstituted aromatic aldehyde that

serves as a versatile intermediate in organic synthesis.[1][2][3][4] Its chemical structure,

featuring a reactive aldehyde group and two methyl substituents on the benzene ring, allows it

to participate in a variety of classical organic reactions. While specific literature on the

applications of 2,5-dimethylbenzaldehyde is not as extensive as for other benzaldehyde

derivatives, its reactivity profile makes it a valuable building block for the synthesis of a wide

range of organic molecules, including Schiff bases, chalcones, and products of Knoevenagel

condensation. These resulting compounds are often scaffolds for molecules with potential

biological activities, including antimicrobial and anticancer properties.

This document provides detailed application notes and generalized protocols for the use of 2,5-
dimethylbenzaldehyde in key organic transformations. Due to the limited availability of

specific quantitative data in the published literature for this particular compound, the data

presented in the tables are illustrative and based on typical outcomes for analogous reactions.

Key Applications and Synthetic Pathways
2,5-Dimethylbenzaldehyde is a versatile precursor for various condensation reactions,

leveraging the electrophilicity of the aldehyde carbon. The primary applications include the
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synthesis of Schiff bases, chalcones via Claisen-Schmidt condensation, and α,β-unsaturated

compounds through Knoevenagel condensation.

Synthesis of Schiff Bases
Schiff bases, or imines, are synthesized through the condensation of a primary amine with an

aldehyde. These compounds are of significant interest due to their wide range of biological

activities, including antibacterial, antifungal, and antitumor properties. The general reaction

involves the nucleophilic attack of the amine on the aldehyde carbon, followed by dehydration.

General Reaction Scheme: 2,5-Dimethylbenzaldehyde + R-NH₂ → 2,5-

Dimethylbenzylideneamine derivative + H₂O

Experimental Protocol: General Synthesis of a Schiff Base from 2,5-Dimethylbenzaldehyde

Materials:

2,5-Dimethylbenzaldehyde

A primary amine (e.g., aniline or a substituted aniline)

Ethanol (or another suitable solvent like methanol)

Glacial acetic acid (catalytic amount)

Procedure:

In a round-bottom flask, dissolve 2,5-dimethylbenzaldehyde (1.0 eq.) in ethanol.

Add the primary amine (1.0 eq.) to the solution.

Add a few drops of glacial acetic acid to catalyze the reaction.

The reaction mixture is then stirred at room temperature or refluxed for a period of 2-6 hours.

Reaction progress can be monitored by Thin Layer Chromatography (TLC).

Upon completion, the reaction mixture is cooled to room temperature.
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The resulting precipitate (the Schiff base) is collected by vacuum filtration.

The solid is washed with cold ethanol to remove unreacted starting materials.

The product can be further purified by recrystallization from a suitable solvent (e.g., ethanol).

Illustrative Quantitative Data for Schiff Base Synthesis

Amine
Reactant

Catalyst Solvent
Reaction
Time (h)

Temperatur
e (°C)

Yield (%)

Aniline Acetic Acid Ethanol 4 78 (Reflux) 85-95

4-

Chloroaniline
Acetic Acid Ethanol 4 78 (Reflux) 80-90

4-

Methoxyanilin

e

Acetic Acid Ethanol 3 78 (Reflux) 88-96

Benzylamine None Methanol 2 25 (RT) 90-98

Note: The data in this table is illustrative and represents typical yields for Schiff base formation

with aromatic aldehydes.

Visualization of Schiff Base Formation Workflow
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Workflow for Schiff Base Synthesis
Reactant Preparation

(2,5-Dimethylbenzaldehyde + Amine in Ethanol)

Catalyst Addition
(Glacial Acetic Acid)

Reaction
(Stirring/Reflux)

Reaction Monitoring
(TLC)

Product Isolation
(Cooling and Filtration)

Purification
(Recrystallization)

Characterization
(NMR, IR, Mass Spec)
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Mechanism of Base-Catalyzed Knoevenagel Condensation

Steps

Active Methylene
(Z-CH2-Z')

Carbanion
(Z-CH(-)-Z')

 + Base
- H-Base+

Alkoxide Intermediate

 + 2,5-Dimethylbenzaldehyde

β-Hydroxy Adduct

 + H-Base+
- Base

α,β-Unsaturated Product

 - H2O
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Synthetic Pathway and Potential Applications

2,5-Dimethylbenzaldehyde

Claisen-Schmidt
Condensation

Acetophenone Derivative

Chalcone Derivative

Further Cyclization / Modification

Potential Bioactive Molecules
(e.g., Flavonoids, Pyrazolines)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for 2,5-
Dimethylbenzaldehyde in Organic Synthesis]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b165460#using-2-5-dimethylbenzaldehyde-in-
organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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